Cas no 62230-84-6 (2,5-Cyclohexadien-1-one, 4-[(4-hydroxy-2,3-dimethylphenyl)imino]-)

2,5-Cyclohexadien-1-one, 4-[(4-hydroxy-2,3-dimethylphenyl)imino]- Properties

Names and Identifiers

• 2,5-Cyclohexadien-1-one, 4-[(4-hydroxy-2,3-dimethylphenyl)imino]-
• 4-(4-hydroxy-2,3-dimethylphenyl)iminocyclohexa-2,5-dien-1-one
• 62230-84-6
• 4-[(4-Hydroxy-2,3-dimethylphenyl)imino]cyclohexa-2,5-dien-1-one
• DTXSID10615361
• Dimethylindophenol
• SCHEMBL5517104
• +Expand

• InChIKey： PZJWLXQNFSZWLF-UHFFFAOYSA-N
• Inchi： InChI=1S/C14H13NO2/c1-9-10(2)14(17)8-7-13(9)15-11-3-5-12(16)6-4-11/h3-8,17H,1-2H3
• SMILES： CC1=C(C=CC(=C1C)O)N=C2C=CC(=O)C=C2

Computed Properties

• Exact Mass: 227.09469
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 1
• Monoisotopic Mass: 227.094628657g/mol
• Heavy Atom Count: 17
• Complexity: 377
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.2
• Topological Polar Surface Area: 49.7Ų

Experimental Properties

• PSA: 49.66